5-(Chloromethyl)-4-methyl-2-phenyl-1,3-oxazole

• IUPAC Name: 5-(chloromethyl)-4-methyl-2-phenyl-1,3-oxazole
• InChI: InChI=1S/C11H10ClNO/c1-8-10(7-12)14-11(13-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key: OXNKNGMCTHWKAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)C2=CC=CC=C2)CCl
• Molecular Formula: C11H10ClNO
• DSSTOX Substance ID: DTXSID50652775
• Molecular Weight: 207.65 g/mol
• CAS RN: 625106-10-7

Description

5-Chloromethylfurfural is an organic compound with the formula C4H2O(CH2Cl)CHO. It consists of a furan substituted at the 2- and 5-positions with formyl (CHO) and chloromethyl (CH2Cl) groups.

Synthesis Analysis

A new protocol has been developed for chemical processing of spent biomass to obtain 5-(chloromethyl)furfural (CMF) with high selectivity and yields via refluxing in aqueous HCl in the presence of NaCl as a cheap catalyst. Another synthetic method involves adding an organic solvent, an acid buffering agent solution, and an initiator into 3-methylpyridine.

Chemical Reactions Analysis

The synthesis of 5-(chloromethyl)furfural (CMF) from high fructose corn syrup (HFCS) using continuous flow processing has been studied. Another study proposed a catalytic approach to convert 3-acetyl-1-propanol to 5-chloro-2-pentanone using bis(trichloromethyl)carbonate (triphosgene, BTC) as the efficient chlorine source.

Physical And Chemical Properties Analysis

5-Chloromethylfurfural is a colorless liquid. The physical and chemical properties of a compound include its molecular weight, boiling point, melting point, and solubility in various solvents.

Scientific Research Applications

Synthesis and Reactivity

• Synthetic Applications : 2-(Halomethyl)-4,5-diphenyloxazoles, including compounds related to "5-(Chloromethyl)-4-methyl-2-phenyl-1,3-oxazole", serve as effective, reactive scaffolds for synthetic elaboration. These compounds undergo substitution reactions to prepare a range of derivatives, highlighting their utility in organic synthesis for creating various functional molecules (Patil & Luzzio, 2016).
• Chemical Properties and Reactions : The chloromethyl group in such compounds is used for further chemical transformations, including nucleophilic substitutions, which lead to the synthesis of a wide array of organic compounds. These transformations are essential for the development of pharmaceuticals, agrochemicals, and materials science (Beccalli, Clerici, & Gelmi, 1999).

Corrosion Inhibition

• Anti-Corrosion Agent : Novel triazole derivatives, structurally related to "5-(Chloromethyl)-4-methyl-2-phenyl-1,3-oxazole", have been investigated as anticorrosion agents for mild steel in acid environments. These compounds exhibit significant inhibition efficiencies, demonstrating their potential application in protecting industrial materials against corrosion (Rahmani et al., 2019).

Medicinal Chemistry

• Biological Activity : While specific data on "5-(Chloromethyl)-4-methyl-2-phenyl-1,3-oxazole" was not found, structurally related oxazole compounds have been synthesized and evaluated for their biological activities, including antimicrobial and anti-inflammatory properties. These studies underline the importance of oxazole derivatives in the development of new therapeutic agents (Kletskov et al., 2018).

Material Science

• Adsorption and Surface Science : Research into oxazole derivatives has also touched on their adsorption properties on metal surfaces, which is crucial for understanding their corrosion inhibition mechanisms and for the development of new materials with enhanced surface properties (Bentiss et al., 2007).

Safety and Hazards

Handling of chemicals like 5-Chloromethylfurfural should be done with caution. It can absorb through gloves and stain the skin a dark brown black color. Safety data sheets provide information on the hazards of a chemical and the necessary precautions for handling and storage.

Future Directions

Research is ongoing to develop alternative, renewable production chains for chemicals. Furanic compounds have been widely studied as potential platform molecules upon which chemical biorefineries may be based.